![molecular formula C9H12O B1353314 (R)-1-(4-Methylphenyl)ethanol CAS No. 42070-92-8](/img/structure/B1353314.png)
(R)-1-(4-Methylphenyl)ethanol
Overview
Description
“®-1-(4-Methylphenyl)ethanol” is a chemical compound with the molecular formula C9H12O . It’s also known by several other names such as “®-1-(p-Tolyl)ethanol”, “®-α,4-Dimethylbenzyl alcohol”, and "®-4,α-Dimethylbenzyl alcohol" .
Molecular Structure Analysis
The molecular structure of “®-1-(4-Methylphenyl)ethanol” consists of a benzene ring (the “phenyl” part) with a methyl group (CH3) and an ethanol group (CH2OH) attached . The “R” in its name indicates the configuration of the ethanol group, which is a chiral center .
Scientific Research Applications
Biocatalytic Synthesis
Optically Pure Intermediates : (R)-1-(4-Methylphenyl)ethanol serves as a key chiral intermediate for the synthesis of pharmaceuticals. Its enantioselective production through biocatalytic methods has been extensively researched. For instance, a study demonstrated the use of a para-nitrobenzyl esterase cloned from Bacillus amyloliquefaciens for the hydrolysis of ethyl esters to produce (R)-1-(3’,4’-methylenedioxyphenyl)ethanol with high enantioselectivity under optimized conditions, including temperature and the addition of additives like Tween-80 (Liu et al., 2014).
High Enantioselectivity Bioreduction : Another study focused on the asymmetric reduction of 4-(trifluoromethyl)acetophenone to (R)-1-[4-(trifluoromethyl)phenyl]ethanol using recombinant Escherichia coli cells. The research highlighted an improved bioprocess that offers excellent enantioselectivity and high yield, demonstrating the potential of microbial cells in the enantioselective synthesis of valuable pharmaceutical intermediates (Chen et al., 2019).
Nanohybrid Biocatalysts
- Kinetic Resolution of Secondary Alcohols : A novel nanohybrid material was developed for the kinetic resolution of secondary alcohols, including (R)-1-(4-Methylphenyl)ethanol. This approach employs immobilized lipase on magnetic support, showcasing a robust method for obtaining chiral alcohols with high selectivity and conversion rates. The method was found to be efficient and reusable, offering an innovative solution for the synthesis of enantiomerically pure chiral drugs (Galvão et al., 2018).
Chemoenzymatic Synthesis of Polymers
- Biodegradable Polymers : The compound has been utilized in the chemoenzymatic synthesis of optically active, biodegradable polymers. By esterifying racemic alcohols like 1-(4-methylphenyl)ethanol with divinyladipate using lipase from Pseudomonas cepacia, researchers were able to produce monoacylated products with high enantiomeric excess. These polymers have potential applications in various fields due to their biodegradability and optical activity (Raku & Tokiwa, 2004).
Photodynamic Therapy
- Phthalocyanine Derivatives for Medical Applications : Research into the modification of phthalocyanines with optically active alcohols like (R)-1-(4-Methylphenyl)ethanol has shown promising applications in photodynamic therapy. These modifications can significantly affect the photochemical and biological properties of phthalocyanines, suggesting their potential use in treating cancer and other diseases (Ramos et al., 2015).
Safety and Hazards
properties
IUPAC Name |
(1R)-1-(4-methylphenyl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O/c1-7-3-5-9(6-4-7)8(2)10/h3-6,8,10H,1-2H3/t8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JESIHYIJKKUWIS-MRVPVSSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)[C@@H](C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42070-92-8 | |
Record name | (+)-1-(4-Methylphenyl)ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42070-92-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-p-Tolylethanol, (+)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042070928 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (1R)-1-(4-methylphenyl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-P-TOLYLETHANOL, (+)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KFM3490S6Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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